Cas no 1249108-29-9 (1-bromo-2-2-bromo-1-(butan-2-yloxy)ethylbenzene)

• Product Name: 1-bromo-2-2-bromo-1-(butan-2-yloxy)ethylbenzene
• CAS No: 1249108-29-9
• MF: C₁₂H₁₆Br₂O
• MW: 336.06284236908
• CID: 6231501
• PubChem ID: 62113848
• Update Time: 2024-01-13

1-bromo-2-2-bromo-1-(butan-2-yloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-bromo-1-(butan-2-yloxy)ethylbenzene
• EN300-1135009
• AKOS011393783
• 1-bromo-2-[2-bromo-1-(butan-2-yloxy)ethyl]benzene
• 1-Bromo-2-(2-bromo-1-(sec-butoxy)ethyl)benzene
• CS-0278850
• 1249108-29-9

• Inchi： 1S/C12H16Br2O/c1-3-9(2)15-12(8-13)10-6-4-5-7-11(10)14/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： XWYMRNJHESFCOE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Br)OC(C)CC

Computed Properties

• Exact Mass: 335.95474g/mol
• Monoisotopic Mass: 333.95679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers